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Compound of Interest

Compound Name:
(S)-N-Boc-azetidine-2-carboxylic

acid methyl ester

Cat. No.: B1354876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Azetidine derivatives are a class of four-membered nitrogen-containing heterocycles that have

garnered significant interest in medicinal chemistry and drug discovery. Their rigid, three-

dimensional structure can impart favorable physicochemical properties to drug candidates,

including improved metabolic stability, solubility, and lipophilicity. The synthesis of

enantiomerically pure azetidines is crucial, as different enantiomers of a chiral molecule often

exhibit distinct pharmacological activities.

This document provides detailed application notes and protocols for the scale-up synthesis of

enantiopure azetidine derivatives, focusing on robust and scalable methodologies that have

been successfully demonstrated on a gram scale.

Enantioselective Synthesis of C2-Substituted
Azetidines using Chiral tert-Butanesulfinamides
This approach utilizes inexpensive and readily available chiral tert-butanesulfinamides for chiral

induction in a three-step synthesis of C2-substituted azetidines. The method is notable for its

scalability and the ability to produce a variety of derivatives with aryl, vinyl, allyl, and alkyl

substituents.[1]
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Product Scale Yield (over 3 steps)
Diastereomeric
Ratio (d.r.)

18a 20 mmol 44% 85:15

20 - 89% (over 2 steps) -

21 - 77% (over 2 steps) -

Experimental Workflow
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Start: Chiral tert-Butanesulfinamide

Condensation with 3-chloropropanal

Grignard Addition

Cyclization (Potassium Hydroxide)

Enantioenriched N-Sulfinyl Azetidine

Sulfinamide Cleavage (HCl)

Derivatization (e.g., N-arylation, Reductive Amination)

Enantiopure C2-Substituted Azetidine Derivative
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Start: Racemic Donor-Acceptor Aziridine & Isocyanide

[3+1] Cycloaddition with Chiral N,N'-dioxide/Mg(II) catalyst

Enantioenriched exo-imido Azetidine

Reduction (NaBH4)

Aminoazetidine

Start: Azetine, Diboron Reagent, Allyl Phosphate

Three-Component Reaction

Catalyst: Cu(I) salt & Chiral Phosphine Ligand

Enantioenriched cis-2,3-disubstituted Azetidine
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Start: Chiral N-propargylsulfonamide

Intramolecular N-H Insertion

Catalyst: Gold(I) complex Oxidant: Pyridine N-oxide

Chiral Azetidin-3-one

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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